2-[(Benzyloxy)carbonyl]pyridine-3-carboxylic acid

• IUPAC Name: 2-phenylmethoxycarbonylpyridine-3-carboxylic acid
• InChI: InChI=1S/C14H11NO4/c16-13(17)11-7-4-8-15-12(11)14(18)19-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,16,17)
• InChI Key: LNPYJAWMWNKEST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C2=C(C=CC=N2)C(=O)O
• Molecular Formula: C14H11NO4
• Molecular Weight: 257.24 g/mol

Description

The compound identified by the Chemical Identifier (CID) 129950177 is a chemical substance listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound, like many others in the database, has a unique structure and set of properties that make it of interest to researchers in various fields.

Chemical Reactions Analysis

2-[(Benzyloxy)carbonyl]pyridine-3-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the gain of electrons, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Addition: This reaction involves the addition of atoms or groups to a double or triple bond, using reagents such as hydrogen gas in the presence of a catalyst.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts like palladium on carbon, and specific temperatures and pressures to optimize the reaction rates and yields. The major products formed from these reactions depend on the specific functional groups present in this compound and the reagents used.

Scientific Research Applications

2-[(Benzyloxy)carbonyl]pyridine-3-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: It can be used as a reagent or intermediate in organic synthesis, helping to create more complex molecules for various applications.

Biology: It may be used in studies to understand its interactions with biological molecules, such as proteins or nucleic acids.

Medicine: The compound could be investigated for its potential therapeutic effects, including its ability to interact with specific biological targets.

Industry: this compound might be used in the production of materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-[(Benzyloxy)carbonyl]pyridine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to enzymes or receptors, altering their activity and leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific structure and functional groups of this compound. Further research is needed to fully elucidate these mechanisms and understand how this compound can be used effectively in various applications.

Comparison with Similar Compounds

2-[(Benzyloxy)carbonyl]pyridine-3-carboxylic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with related structures or functional groups, such as:

CID 2632: A cephalosporin antibiotic with antibacterial properties.

CID 6540461: Another cephalosporin with similar pharmacological actions.

CID 5362065: A compound with a similar core structure but different functional groups.

CID 5479530: A related compound with distinct biological activities.

The uniqueness of this compound lies in its specific structure and the resulting chemical and biological properties